Cas no 691884-04-5 (Pyrazolo[1,5-a]pyrimidine, 6-(4-chlorophenyl)-2-methyl-)

• Product Name: Pyrazolo[1,5-a]pyrimidine, 6-(4-chlorophenyl)-2-methyl-
• CAS No: 691884-04-5
• MF: C₁₃H₁₀ClN₃
• MW: 243.691601276398
• MDL: MFCD03012174
• CID: 5232377
• Update Time: 2026-03-07

Pyrazolo[1,5-a]pyrimidine, 6-(4-chlorophenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine, 6-(4-chlorophenyl)-2-methyl-

• MDL： MFCD03012174
• Inchi： 1S/C13H10ClN3/c1-9-6-13-15-7-11(8-17(13)16-9)10-2-4-12(14)5-3-10/h2-8H,1H3
• InChI Key： IDGXVJGBTGEQGI-UHFFFAOYSA-N
• SMILES： C12=CC(C)=NN1C=C(C1=CC=C(Cl)C=C1)C=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on Pyrazolo[1,5-a]pyrimidine, 6-(4-chlorophenyl)-2-methyl-

Recent Advances in Pyrazolo[1,5-a]pyrimidine Derivatives: Focus on 6-(4-Chlorophenyl)-2-methyl- (CAS: 691884-04-5)

Pyrazolo[1,5-a]pyrimidine derivatives have emerged as a promising class of compounds in medicinal chemistry due to their diverse biological activities. Among these, 6-(4-chlorophenyl)-2-methylpyrazolo[1,5-a]pyrimidine (CAS: 691884-04-5) has garnered significant attention for its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, pharmacological properties, and clinical relevance.

Recent studies have demonstrated that 6-(4-chlorophenyl)-2-methylpyrazolo[1,5-a]pyrimidine exhibits potent inhibitory effects on several kinase targets, including cyclin-dependent kinases (CDKs) and tyrosine kinases. These properties make it a candidate for oncology research, particularly in the context of targeted cancer therapies. Structural modifications of the pyrazolo[1,5-a]pyrimidine core have been explored to optimize its pharmacokinetic profile and enhance selectivity.

In vitro and in vivo studies have shown that this compound can induce apoptosis in cancer cell lines while exhibiting minimal cytotoxicity toward normal cells. Mechanistic investigations reveal that its anti-proliferative effects are mediated through the modulation of key signaling pathways, such as the PI3K/AKT and MAPK cascades. These findings underscore its potential as a lead compound for further drug development.

From a synthetic chemistry perspective, novel routes for the efficient production of 6-(4-chlorophenyl)-2-methylpyrazolo[1,5-a]pyrimidine have been reported. Recent advancements include the use of microwave-assisted synthesis and catalytic methods to improve yield and purity. These innovations address previous challenges related to scalability and cost-effectiveness.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects require further investigation. Ongoing research aims to address these limitations through structural optimization and formulation strategies.

In conclusion, 6-(4-chlorophenyl)-2-methylpyrazolo[1,5-a]pyrimidine represents a versatile scaffold with significant potential in drug discovery. Its unique pharmacological profile and synthetic tractability position it as a valuable tool for both academic research and pharmaceutical development. Future studies should focus on expanding its therapeutic indications and advancing it through preclinical and clinical evaluation.